Cas no 1072-03-3 (Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate))

Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate) structure
1072-03-3 structure
Product name:Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate)
CAS No:1072-03-3
MF:C4H11NO4S
MW:169.19944024086
CID:210878
PubChem ID:101958

Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(ethylamino)-, 1-(hydrogen sulfate)
    • 2-(ethylamino)ethyl hydrogen sulfate
    • 2-(ethylamino)ethyl hydrogen sulphate
    • Ethanol, 2-(ethylamino)-, hydrogen sulfate (ester)
    • Sulfuric acid hydrogen 2-(ethylamino)ethyl ester
    • UNII-TPN3UW6G6Q
    • Ethanol, 2-(ethylamino)-, 1-(hydrogen sulfate)
    • TPN3UW6G6Q
    • NS00023447
    • DTXSID0061456
    • 1072-03-3
    • EINECS 214-000-5
    • SCHEMBL9639876
    • Inchi: InChI=1S/C4H11NO4S/c1-2-5-3-4-9-10(6,7)8/h5H,2-4H2,1H3,(H,6,7,8)
    • InChI Key: NDICMYVRYUEIEM-UHFFFAOYSA-N
    • SMILES: CCNCCOS(=O)(O)=O

Computed Properties

  • Exact Mass: 169.04093
  • Monoisotopic Mass: 169.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 75.63

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